Cas no 251107-42-3 (1H-Indole-5-carboxylic acid, 4-methoxy-)

1H-Indole-5-carboxylic acid, 4-methoxy- structure
251107-42-3 structure
Product Name:1H-Indole-5-carboxylic acid, 4-methoxy-
CAS No:251107-42-3
MF:C10H9NO3
MW:191.183362722397
CID:1421142
PubChem ID:18504959
Update Time:2025-04-20

1H-Indole-5-carboxylic acid, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carboxylic acid, 4-methoxy-
    • DB-118036
    • 4-methoxy-1H-Indole-5-carboxylic acid
    • SCHEMBL5374358
    • DTXSID301288420
    • 251107-42-3
    • Inchi: 1S/C10H9NO3/c1-14-9-6-4-5-11-8(6)3-2-7(9)10(12)13/h2-5,11H,1H3,(H,12,13)
    • InChI Key: SZFUDSAHHREDFB-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=O)O)C=CC2=C1C=CN2

Computed Properties

  • Exact Mass: 191.05827
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • PSA: 62.32
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